Cas no 126431-96-7 (b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI))

b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI) Properties

Names and Identifiers

• b-D-Glucopyranose,1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate) (9CI)
• b-D-Glucopyranose,1-[3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate]6-(4-hydroxy-3-methoxybenzoate), (R)-
• Pyrenoside
• β-D-Glucopyranose, 1-[(2R)-3-[(3,4-dimethoxybenzoyl)oxy]-2-methylpropanoate] 6-(4-hydroxy-3-methoxybenzoate) (9CI)

• InChIKey： OIIQCNVBKMYPJT-ADVBRAKOSA-N
• Inchi： 1S/C27H32O14/c1-13(11-38-25(33)15-6-8-17(35-2)19(10-15)37-4)24(32)41-27-23(31)22(30)21(29)20(40-27)12-39-26(34)14-5-7-16(28)18(9-14)36-3/h5-10,13,20-23,27-31H,11-12H2,1-4H3/t13-,20-,21-,22+,23-,27+/m1/s1
• SMILES： [C@@H]1(OC(=O)[C@H](C)COC(=O)C2=CC=C(OC)C(OC)=C2)O[C@H](COC(=O)C2=CC=C(O)C(OC)=C2)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54
• Boiling Point: 757.6±60.0 °C(Predicted)
• pka: 8.17±0.20(Predicted)
• Density: 1.45±0.1 g/cm3(Predicted)